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Compound of Interest

Compound Name: Mauritianin

Cat. No.: B1250748 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Mauritianin, a kaempferol glycoside. By

adhering to these procedures, laboratories can maintain a safe environment and comply with

standard regulations.

Chemical and Physical Properties of Mauritianin
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for Mauritianin.[1][2][3][4]
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Property Value

Molecular Formula C₃₃H₄₀O₁₉

Molecular Weight 740.66 g/mol

CAS Number 109008-28-8

Appearance Off-white to yellow solid

Melting Point 196-198 °C

Boiling Point 1054.0 ± 65.0 °C (Predicted)

Density 1.74 ± 0.1 g/cm³ (Predicted)

Solubility
Soluble in DMSO, Pyridine, Methanol, and

Ethanol.[1][5]

Storage Temperature Store at -20°C.[1][2][6]

Experimental Protocols for Safe Disposal
While specific regulatory guidelines for Mauritianin disposal are not readily available, the

following protocols are based on general best practices for the disposal of non-hazardous or

low-hazard chemical waste in a laboratory setting.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the Mauritianin waste is in a solid form, dissolved in a

solvent, or part of a mixture.

Segregate Waste Streams: Do not mix Mauritianin waste with other chemical waste streams

unless they are compatible. Keep halogenated and non-halogenated solvent waste separate.

2. Disposal of Solid Mauritianin:

Uncontaminated Solid: Unused, pure Mauritianin should be collected in a clearly labeled

hazardous waste container.
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Contaminated Labware: Dispose of items such as gloves, weigh boats, and pipette tips that

are contaminated with solid Mauritianin in a designated solid chemical waste container.

3. Disposal of Mauritianin Solutions:

Solvent-Based Solutions: Solutions of Mauritianin in organic solvents (e.g., DMSO, ethanol,

methanol) should be collected in an appropriate, labeled liquid hazardous waste container.

Aqueous Solutions: For very dilute aqueous solutions, consult your institution's

environmental health and safety (EHS) office. Some institutions may permit drain disposal for

trace amounts of non-hazardous compounds with copious amounts of water, but this

requires explicit approval.[7]

4. Decontamination of Glassware:

Rinse with Solvent: Rinse glassware that has been in contact with Mauritianin with a

suitable solvent (e.g., ethanol or acetone) to remove any residue.

Collect Rinsate: The initial solvent rinse should be collected as hazardous liquid waste.

Wash Thoroughly: After the initial solvent rinse, wash the glassware with soap and water.

Mauritianin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mauritianin waste.
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Caption: Logical workflow for the proper disposal of Mauritianin.

General Safety Precautions
When handling and disposing of Mauritianin, always adhere to standard laboratory safety

practices:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood.

Spill Response: In the event of a spill, contain the material and clean the area with an

appropriate absorbent material. Dispose of the cleanup materials as hazardous waste.

Disclaimer: The disposal procedures outlined in this document are based on general laboratory

safety principles. Always consult and adhere to your institution's specific chemical hygiene plan

and waste disposal guidelines. Contact your Environmental Health and Safety (EHS)

department for definitive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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